Cas no 2172294-70-9 (4-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylcyclohexylformamido}pentanoic acid)

• Product Name: 4-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylcyclohexylformamido}pentanoic acid
• CAS No: 2172294-70-9
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 6060803
• PubChem ID: 165549694
• Update Time: 2025-07-21

4-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylcyclohexylformamido}pentanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylcyclohexylformamido}pentanoic acid
• 4-{[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylcyclohexyl]formamido}pentanoic acid
• 2172294-70-9
• EN300-1481969

• Inchi： 1S/C28H34N2O5/c1-18-8-7-15-28(16-18,26(33)29-19(2)13-14-25(31)32)30-27(34)35-17-24-22-11-5-3-9-20(22)21-10-4-6-12-23(21)24/h3-6,9-12,18-19,24H,7-8,13-17H2,1-2H3,(H,29,33)(H,30,34)(H,31,32)
• InChI Key： BTVSEHFANHAMCL-UHFFFAOYSA-N
• SMILES： O=C(C1(CCCC(C)C1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NC(C)CCC(=O)O

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 750
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 105Ų

Additional information on 4-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylcyclohexylformamido}pentanoic acid

Professional Introduction to 4-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylcyclohexylformamido}pentanoic Acid (CAS No. 2172294-70-9)

4-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylcyclohexylformamido}pentanoic acid, with the CAS number 2172294-70-9, is a specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules that exhibit promising properties for various therapeutic applications, particularly in the realm of drug development and molecular biology research.

The molecular structure of 4-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylcyclohexylformamido}pentanoic acid is characterized by its intricate arrangement of functional groups, which contribute to its unique chemical and biological properties. The presence of a fluorenylmethoxycarbonyl (Fmoc) group in its structure suggests potential utility in peptide synthesis and proteomics, while the amino acid-like backbone provides a foundation for further derivatization and modification.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways associated with diseases such as cancer, inflammation, and neurodegenerative disorders. The 4-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylcyclohexylformamido}pentanoic acid molecule has been extensively studied for its potential role in these areas. Its ability to interact with specific target proteins and enzymes makes it a valuable candidate for the design of targeted therapies.

One of the most compelling aspects of this compound is its structural similarity to known bioactive molecules. This similarity allows researchers to leverage existing knowledge and methodologies when designing experiments and interpreting results. For instance, the fluorenylmethoxycarbonyl group is commonly used in solid-phase peptide synthesis (SPPS), making this compound a useful tool for researchers working on peptide-based drugs.

The 3-methylcyclohexylformamido moiety in the molecule adds another layer of complexity, providing a flexible scaffold that can be modified to enhance binding affinity or selectivity. This feature is particularly important in drug design, where optimizing interactions with biological targets is crucial for achieving desired therapeutic effects.

Recent studies have highlighted the potential of derivatives of 4-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylcyclohexylformamido}pentanoic acid in modulating signaling pathways involved in cell proliferation and differentiation. These pathways are often dysregulated in various diseases, making them attractive targets for therapeutic intervention. The compound's ability to interact with key regulatory proteins suggests that it could be used to develop novel treatments for conditions such as cancer and autoimmune disorders.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The use of advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and automated solid-phase synthesis, has been instrumental in facilitating the production of this complex molecule. These techniques not only improve efficiency but also allow for greater precision in constructing the desired molecular framework.

In addition to its potential therapeutic applications, 4-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylcyclohexylformamido}pentanoic acid has also been explored as a tool in biochemical research. Its unique structural features make it a valuable substrate for studying enzyme mechanisms and protein-protein interactions. By using this compound as a probe, researchers can gain insights into fundamental biological processes that may lead to new therapeutic strategies.

The development of new analytical methods for characterizing this compound has been another area of focus. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography have been employed to elucidate its structure and confirm its identity. These methods are essential for ensuring the quality and consistency of the compound throughout its synthesis and application.

The future prospects for 4-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylcyclohexylformamido}pentanoic acid are promising, with ongoing research aimed at expanding its applications in drug discovery and biomedicine. Collaborative efforts between synthetic chemists, biochemists, and pharmacologists are expected to yield novel derivatives with enhanced properties and broader therapeutic potential. As our understanding of biological systems continues to grow, compounds like this will play an increasingly important role in addressing complex diseases.